- Structure-Activity Relationships for a Novel Series of Citalopram (1-[3-(Dimethylamino)propyl]-1-(4-fluorophenyl)-1,3-dihydroisobenzofuran-5-carbonitrile) Analogues at Monoamine Transporters, Journal of Medicinal Chemistry, 2010, 53(16), 6112-6121
Cas no 914220-72-7 (3-Bromo-2-chloromethyl-benzoic Acid methyl ester)
914220-72-7 structure
Product Name:3-Bromo-2-chloromethyl-benzoic Acid methyl ester
CAS No:914220-72-7
MF:C9H8BrClO2
MW:263.515621185303
MDL:MFCD09031773
CID:891959
PubChem ID:29928633
Update Time:2025-09-23
3-Bromo-2-chloromethyl-benzoic Acid methyl ester Chemical and Physical Properties
Names and Identifiers
-
- methyl 3-bromo-2-(chloromethyl)benzoate
- 3-Bromo-2-chloromethylbenzoic acid methyl ester
- 3-BROMO-2-CHLOROMETHYL-BENZOIC ACIDMETHYL ESTER
- Methyl 3-bromo-2-(chloromethyl)benzoate (ACI)
- 3-Bromo-2-chloromethyl-benzoic acid methyl ester
- 3-Bromo-2-chloromethyl-benzoic Acid methyl ester
-
- MDL： MFCD09031773
- Inchi： 1S/C9H8BrClO2/c1-13-9(12)6-3-2-4-8(10)7(6)5-11/h2-4H,5H2,1H3
- InChI Key： UNTRNMPVUONXGT-UHFFFAOYSA-N
- SMILES： O=C(C1C(CCl)=C(Br)C=CC=1)OC
Computed Properties
- Exact Mass: 261.93962g/mol
- Monoisotopic Mass: 261.93962g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 26.3Ų
3-Bromo-2-chloromethyl-benzoic Acid methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B801655-10mg |
3-Bromo-2-chloromethyl-benzoic Acid methyl ester |
914220-72-7 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B801655-50mg |
3-Bromo-2-chloromethyl-benzoic Acid methyl ester |
914220-72-7 | 50mg |
$ 160.00 | 2022-06-06 | ||
| TRC | B801655-100mg |
3-Bromo-2-chloromethyl-benzoic Acid methyl ester |
914220-72-7 | 100mg |
$ 250.00 | 2022-06-06 | ||
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 03R0087-1g |
3-Bromo-2-chloromethyl-benzoic acid methyl ester |
914220-72-7 | 96% | 1g |
4223.25CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 03R0087-5g |
3-Bromo-2-chloromethyl-benzoic acid methyl ester |
914220-72-7 | 96% | 5g |
16893CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 03R0087-500mg |
3-Bromo-2-chloromethyl-benzoic acid methyl ester |
914220-72-7 | 96% | 500mg |
2535.65CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 03R0087-250mg |
3-Bromo-2-chloromethyl-benzoic acid methyl ester |
914220-72-7 | 96% | 250mg |
1679.12CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 03R0087-100mg |
3-Bromo-2-chloromethyl-benzoic acid methyl ester |
914220-72-7 | 96% | 100mg |
1263.58CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 03R0087-50mg |
3-Bromo-2-chloromethyl-benzoic acid methyl ester |
914220-72-7 | 96% | 50mg |
1060.05CNY | 2021-05-08 | |
| eNovation Chemicals LLC | Y1127207-100mg |
3-Bromo-2-chloromethyl-benzoic acid methyl ester |
914220-72-7 | 95% | 100mg |
$185 | 2024-07-28 |
3-Bromo-2-chloromethyl-benzoic Acid methyl ester Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Methanol ; rt; 12 h, reflux
2.1 Reagents: (T-4)-Dichlorodioxochromium Solvents: Carbon tetrachloride ; 1 h, 0 °C; 2 h, rt; 20 h, reflux; reflux → rt
2.1 Reagents: (T-4)-Dichlorodioxochromium Solvents: Carbon tetrachloride ; 1 h, 0 °C; 2 h, rt; 20 h, reflux; reflux → rt
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: (T-4)-Dichlorodioxochromium Solvents: Carbon tetrachloride ; 1 h, 0 °C; 2 h, rt; 20 h, reflux; reflux → rt
Reference
- Structure-Activity Relationships for a Novel Series of Citalopram (1-[3-(Dimethylamino)propyl]-1-(4-fluorophenyl)-1,3-dihydroisobenzofuran-5-carbonitrile) Analogues at Monoamine Transporters, Journal of Medicinal Chemistry, 2010, 53(16), 6112-6121
3-Bromo-2-chloromethyl-benzoic Acid methyl ester Raw materials
3-Bromo-2-chloromethyl-benzoic Acid methyl ester Preparation Products
3-Bromo-2-chloromethyl-benzoic Acid methyl ester Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
914220-72-7 (3-Bromo-2-chloromethyl-benzoic Acid methyl ester) Related Products
- 1804898-01-8(Ethyl 5-bromo-4-chloromethyl-2-cyanobenzoate)
- 1805407-83-3(Ethyl 4-bromo-3-chloromethyl-2-cyanobenzoate)
- 1807225-19-9(Ethyl 3-bromo-2-chloromethyl-5-cyanobenzoate)
- 1804898-20-1(Methyl 2-bromo-3-chloromethyl-6-cyanobenzoate)
- 1565500-15-3(Methyl 4-bromo-3-(chloromethyl)benzoate)
- 1807225-23-5(Ethyl 4-bromo-5-chloromethyl-2-cyanobenzoate)
- 1956325-15-7(Ethyl 4-bromo-2-(chloromethyl)benzoate)
- 1807026-70-5(Methyl 2-bromo-6-chloromethyl-3-cyanobenzoate)
- 1806853-24-6(Ethyl 5-bromo-2-chloromethyl-4-cyanobenzoate)
- 1807026-39-6(Ethyl 4-bromo-2-chloromethyl-5-cyanobenzoate)
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
